Cas no 6753-55-5 (1-Palmitoyl-2-oleoylphosphatidylcholine)

• Product Name: 1-Palmitoyl-2-oleoylphosphatidylcholine
• CAS No: 6753-55-5
• MF: C₄₂H₈₂NO₈P
• MW: 760.076155185699
• CID: 966220
• Update Time: 2023-08-02

1-Palmitoyl-2-oleoylphosphatidylcholine Chemical and Physical Properties

Names and Identifiers

• 1-palmitoyl-2-oleoylphosphatidylcholine
• [3-hexadecanoyloxy-2-[(Z)-octadec-9-enoyl]oxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
• 1-Popc
• 1-Palmotoyl-2-oleoylglycero-3-phosphocholine
• 1-Palmitoyl-2-oleoyl-lecithin
• PC 34:1
• alpha-Phosphatidylcholine-beta-oleoyl-gamma-palmitoyl
• Choline, hydroxide, dihydrogen phosphate, inner salt, ester with 1-palmito-2-olein, DL-
• 1-Palmitoyl-2-oleoylphosphatidylcholine

• Inchi： 1S/C42H82NO8P/c1-6-8-10-12-14-16-18-20-21-23-25-27-29-31-33-35-42(45)51-40(39-50-52(46,47)49-37-36-43(3,4)5)38-48-41(44)34-32-30-28-26-24-22-19-17-15-13-11-9-7-2/h20-21,40H,6-19,22-39H2,1-5H3/b21-20-
• InChI Key： WTJKGGKOPKCXLL-MRCUWXFGSA-N
• SMILES： P(=O)([O-])(OCC(COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCC/C=C\CCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 759.577805
• Monoisotopic Mass: 759.577805
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 52
• Rotatable Bond Count: 41
• Complexity: 899
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 121.00000
• LogP: 12.23820